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ATTENTION: The production and import of HCFC-225da (also known by its trade name AK-

225), a once common solvent for cleaning precision optics and electronics, have been phased

out in the United States since January 1, 2015. This action was taken under the Montreal

Protocol and the U.S. Clean Air Act due to its classification as a Class II ozone-depleting

substance.[1][2][3][4] While existing stockpiles may still be in use, this document serves as a

historical reference and a guide to understanding its past applications and to highlight modern,

environmentally compliant alternatives. Researchers, scientists, and professionals are strongly

advised to select from the currently available and approved cleaning agents.

Historical Context and Properties of HCFC-225da
HCFC-225da, a mixture of two isomers (HCFC-225ca and HCFC-225cb), was favored for its

strong cleaning efficacy, non-flammability, rapid evaporation, and good material compatibility.[1]

[4] It was particularly effective in vapor degreasing processes for removing a wide range of

contaminants from delicate surfaces.[2]

Physicochemical Properties of HCFC-225da (AK-225)
and Modern Alternatives
The following table summarizes the key properties of HCFC-225da and compares them with

several modern, environmentally friendly alternatives. This data is crucial for understanding the

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1293494?utm_src=pdf-interest
https://www.techspray.com/Content/Images/uploaded/Documents/AK225%20Whitepaper_010314.pdf
https://ecolink.com/info/still-using-ak-225-hcfc-225cacb/
https://www.microcare.com/en-US/Resources/Resource-Center/FAQs/What-Is-AK-225-and-Can-I-Use-It-for-Cleaning
https://www.techspray.com/case-study-neshap-compliant-degreaser-contact-cleaner-for-aviation-mro
https://www.techspray.com/Content/Images/uploaded/Documents/AK225%20Whitepaper_010314.pdf
https://www.techspray.com/case-study-neshap-compliant-degreaser-contact-cleaner-for-aviation-mro
https://ecolink.com/info/still-using-ak-225-hcfc-225cacb/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


performance characteristics that made HCFC-225da a preferred choice and for selecting a

suitable replacement.

Property
HCFC-225da
(AK-225)

MicroCare
HDS

Vertrel™ SDG HFE-7100

Chemical

Composition

Dichloropentaflu

oropropane
HFC/HFO Blend

HFC/t-DCE

Blend
Hydrofluoroether

Boiling Point (°C) 54 - 56[5][6] 37[7][8] 47 61[9]

Density (g/cm³

@ 25°C)

1.55 - 1.56[10]

[11]
1.32[7][8] 1.27 1.52

Surface Tension

(dynes/cm)

16.2 - 16.9[10]

[11]
19[7][8] 21.1 13.6

Vapor Pressure

(mmHg @ 25°C)
265 - 284[10][11] 497[7][8] 316 202

Kauri-Butanol

(Kb) Value
~30[10] 48 (est)[7][8] 95[12][13] Not Available

Ozone Depletion

Potential (ODP)
0.025 - 0.033[1] 0[7][8] 0[13] 0[14][15]

Global Warming

Potential (GWP)
~530[10] Low[7][8] Low[13] 297[9]

Flash Point None[5][6] None[7][8] None[12][13] None[14]

Historical Experimental Protocols
The following protocols describe the application of HCFC-225da in cleaning precision optics

and electronics. These are provided for informational and historical purposes only.

Protocol 1: Vapor Degreasing of Precision Optics
(Historical)
Objective: To remove fingerprints, oils, and other organic residues from optical components

such as lenses and mirrors using HCFC-225da in a vapor degreaser.
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Materials:

Vapor degreaser

HCFC-225da (AK-225) solvent

Fixtures for holding optical components

Personal Protective Equipment (PPE): safety glasses, gloves

Methodology:

Preparation: Ensure the vapor degreaser is clean and charged with fresh or distilled HCFC-

225da. Turn on the sump heater to bring the solvent to a boil and establish a stable vapor

zone. The cooling coils should be operational to condense the solvent vapors.

Loading: Securely place the optical components in a suitable fixture to avoid scratching and

ensure all surfaces are exposed.

Vapor Cleaning: Slowly lower the fixture with the optics into the vapor zone above the boiling

sump. The hot solvent vapor will condense on the cooler surface of the optics, dissolving

contaminants. This cleaning action continues until the temperature of the optics equilibrates

with the vapor temperature.

Rinse (Optional): For heavily soiled components, an immersion rinse in the clean solvent

sump can be performed after the initial vapor cleaning.

Final Vapor Rinse and Drying: Raise the fixture back into the vapor zone for a final rinse with

pure, condensed solvent.

Removal: Slowly lift the fixture out of the vapor zone and allow the optics to dry completely

before removal from the degreaser. The components should be visually inspected for

cleanliness.

Protocol 2: Manual Cleaning of Electronic Assemblies
(Historical)
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Objective: To remove flux residues and other contaminants from printed circuit boards (PCBs)

and other electronic components using HCFC-225da.

Materials:

HCFC-225da (AK-225) solvent

Beakers or trays for immersion

Soft-bristle brushes

Lint-free wipes

Fume hood or well-ventilated area

Personal Protective Equipment (PPE): safety glasses, gloves

Methodology:

Preparation: Work in a well-ventilated area, preferably under a fume hood. Pour a sufficient

amount of HCFC-225da into a clean beaker or tray.

Immersion and Brushing: Immerse the electronic assembly into the solvent. Use a soft-bristle

brush to gently scrub areas with flux residue or other contaminants.

Rinsing: Rinse the assembly with fresh, clean HCFC-225da to remove loosened

contaminants and residual solvent.

Drying: Allow the assembly to air dry completely in the ventilated area. Alternatively, use a

lint-free wipe to gently blot excess solvent.

Inspection: Visually inspect the assembly under magnification to ensure all residues have

been removed.

Material Compatibility
HCFC-225da exhibited good compatibility with a wide range of materials commonly found in

precision optics and electronics, including most metals, glass, and many plastics and
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elastomers. However, compatibility testing was always recommended for specific applications,

especially with sensitive polymers.

Modern Alternatives and Selection
Given the phase-out of HCFC-225da, a variety of effective and environmentally friendly

alternatives are now available. These include hydrofluoroethers (HFEs), hydrofluorocarbons

(HFCs), and proprietary solvent blends. When selecting a replacement, it is essential to

consider the following factors:

Cleaning Performance: The solvent's ability to remove the specific contaminants of concern.

Material Compatibility: Ensuring the solvent will not damage the components being cleaned.

Environmental Profile: Low or zero ODP and low GWP are critical.

Safety: Non-flammability and low toxicity are important for worker safety.

Process Integration: The ability to be used in existing equipment, such as vapor degreasers,

with minimal modification.

Visualizing the Workflow
The following diagrams illustrate the historical cleaning workflow using a vapor degreaser and

a logical process for selecting a modern, compliant cleaning solvent.
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Loading

Vapor Degreasing Cycle (Historical)

Unloading

Load Parts into Basket

Lower into Vapor Zone for Initial Cleaning

Optional: Immerse in Clean Solvent Sump

Raise to Vapor Zone for Final Rinse
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Unload Clean, Dry Parts
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Historical Vapor Degreasing Workflow
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Modern Solvent Selection Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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